Cas no 70200-17-8 (Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate)
70200-17-8 structure
Product Name:Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate
CAS No:70200-17-8
MF:C12H16O3
MW:208.253643989563
CID:547571
Update Time:2024-03-01
Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, b-hydroxy-2-methyl-, ethyl ester
- Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate
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- Inchi: 1S/C12H16O3/c1-3-15-12(14)8-11(13)10-7-5-4-6-9(10)2/h4-7,11,13H,3,8H2,1-2H3
- InChI Key: ROEXEQUWIZEEDC-UHFFFAOYSA-N
- SMILES: OC(CC(=O)OCC)C1C=CC=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- Topological Polar Surface Area: 46.5
Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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